Cas no 2063651-29-4 (1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide)

1-(1,3-Benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide is a chemically synthesized compound featuring a benzodioxole moiety linked to a pyrrolidine-3-carboximidamide scaffold. Its structure incorporates a hydroxamic acid derivative, which may confer chelating properties or potential biological activity, particularly in enzyme inhibition. The presence of the 1,3-benzodioxole group suggests possible interactions with aromatic binding sites, while the carboximidamide functionality enhances molecular recognition capabilities. This compound is of interest in medicinal chemistry and biochemical research due to its hybrid pharmacophore design, which could be explored for applications in targeted therapeutics or mechanistic studies. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery.
1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide structure
2063651-29-4 structure
Product Name:1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
CAS No:2063651-29-4
MF:C13H15N3O4
MW:277.275902986526
CID:5267337
Update Time:2025-05-30

1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
    • (Z)-1-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
    • 3-Pyrrolidinecarboximidamide, 1-(1,3-benzodioxol-5-ylmethyl)-N-hydroxy-5-oxo-
    • Inchi: 1S/C13H15N3O4/c14-13(15-18)9-4-12(17)16(6-9)5-8-1-2-10-11(3-8)20-7-19-10/h1-3,9,18H,4-7H2,(H2,14,15)
    • InChI Key: XJNBWGMBLSCJAV-UHFFFAOYSA-N
    • SMILES: O=C1CC(/C(=N/O)/N)CN1CC1=CC=C2C(=C1)OCO2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 414
  • XLogP3: -0.1
  • Topological Polar Surface Area: 97.4

1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-5011-1MG
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide
2063651-29-4 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
BS-5011-5MG
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide
2063651-29-4 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
BS-5011-10MG
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide
2063651-29-4 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
BS-5011-20MG
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide
2063651-29-4 >90%
20mg
£76.00 2023-04-20
Key Organics Ltd
BS-5011-50MG
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide
2063651-29-4 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
BS-5011-100MG
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide
2063651-29-4 >90%
100mg
£146.00 2025-02-09

Additional information on 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide

Research Brief on 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide (CAS: 2063651-29-4)

The compound 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide (CAS: 2063651-29-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The benzodioxole and hydroxamic acid moieties in its structure are critical for its binding affinity and selectivity towards HDAC isoforms, particularly HDAC6 and HDAC8. This specificity makes it a promising candidate for targeted therapy with reduced off-target effects.

In vitro and in vivo studies have demonstrated that 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide exhibits significant anti-proliferative activity against several cancer cell lines, including breast, lung, and colon cancers. Mechanistic insights reveal that it induces cell cycle arrest and apoptosis via the upregulation of tumor suppressor genes and downregulation of oncogenic pathways. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The compound's pharmacokinetic profile has also been investigated, with studies indicating good oral bioavailability and metabolic stability. However, challenges such as dose-dependent toxicity and the need for further optimization of its pharmacodynamic properties remain areas of active research. Recent advancements in prodrug strategies and nanoparticle-based delivery systems aim to address these limitations.

In summary, 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on elucidating its full therapeutic potential, optimizing its chemical structure, and evaluating its efficacy in clinical settings. The findings underscore the importance of this compound in advancing precision medicine and targeted therapy.

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